Cas no 117899-42-0 ()

• CAS No: 117899-42-0
• MF: C₂₅H₃₈O₇
• MW: 450.56502866745
• CID: 6773275
• PubChem ID: 165340305
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C25H38O7/c1-20-6-7-23(30-10-11-31-23)14-24(20)18(32-24)12-15-16-4-5-25(27,22(3)28-8-9-29-22)21(16,2)13-17(26)19(15)20/h15-19,26-27H,4-14H2,1-3H3/t15-,16-,17-,18-,19+,20+,21-,24-,25+/m0/s1
• InChI Key： IRACOROOUCTIEJ-DVHRPUTNSA-N
• SMILES： O1[C@H]2C[C@H]3[C@@H]4CC[C@](C5(C)OCCO5)([C@@]4(C)C[C@@H]([C@@H]3[C@@]3(C)CCC4(C[C@@]132)OCCO4)O)O

Computed Properties

• Exact Mass: 450.26175355g/mol
• Monoisotopic Mass: 450.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives